Cas no 40571-45-7 (1-methylcyclopentan-1-amine)

• Product Name: 1-methylcyclopentan-1-amine
• CAS No: 40571-45-7
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 324783
• PubChem ID: 520998
• Update Time: 2025-07-20

1-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-methyl-
• (1-METHYLCYCLOPENTYL)AMINE XHCL
• 1-methylcyclopentanamine
• (1-methylcyclopentyl)amine(SALTDATA: HCl)
• 1-Amino-1-methyl-cyclopentan
• 1-Amino-1-methylcyclopentane
• 1-methyl-1-cyclopentanamine
• 1-methyl-1-cyclopentylamine
• 1-methyl-cyclopentanamine
• 1-Methyl-cyclopentylamin
• 1-methylcyclopentylamine
• Cyclopentanamine,1-methyl
• 1-Methylcyclopentan-1-amine
• 40571-45-7
• ZB0881
• EN300-42611
• A825176
• SY314511
• F50575
• MFCD11977337
• (1-methylcyclopentyl)amine
• AKOS002392005
• AM808157
• DTXSID10334525
• 1-methylcyclopentan-1-amine

• MDL： MFCD11977337
• Inchi： 1S/C6H13N/c1-6(7)4-2-3-5-6/h2-5,7H2,1H3
• InChI Key： TWASBYPJZBHZQJ-UHFFFAOYSA-N
• SMILES： NC1(C)CCCC1

Computed Properties

• Exact Mass: 99.10480
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.8025
• Boiling Point: 135.71°C (estimate)
• Refractive Index: 1.4408
• PSA: 26.02000
• LogP: 1.97810

Additional information on 1-methylcyclopentan-1-amine

Comprehensive Overview of 1-Methylcyclopentan-1-amine (CAS No. 40571-45-7): Properties, Applications, and Industry Insights

1-Methylcyclopentan-1-amine (CAS No. 40571-45-7) is a specialized organic compound belonging to the class of cycloalkylamines. This molecule features a five-membered cyclopentane ring substituted with a methyl group and an amine functional group at the same carbon position. Its unique structure imparts distinct chemical properties, making it valuable in synthetic chemistry, pharmaceutical research, and material science. The compound's molecular formula is C₆H₁₃N, with a molecular weight of 99.17 g/mol. Researchers often explore its stereochemistry and reactivity due to the constrained ring system and the potential for chiral center formation.

In recent years, the demand for 1-methylcyclopentan-1-amine has surged due to its role as a building block in drug discovery. Pharmaceutical companies leverage its scaffold to develop CNS-active compounds, as the cyclopentane ring mimics conformational features of bioactive molecules. The compound's lipophilicity and hydrogen-bonding capacity make it particularly useful in designing molecules that cross the blood-brain barrier. A 2023 study highlighted its application in creating neuroprotective agents, aligning with growing interest in neurodegenerative disease research.

The synthesis of CAS 40571-45-7 typically involves reductive amination of 1-methylcyclopentanone or nucleophilic substitution of cyclopentyl derivatives. Modern green chemistry approaches emphasize catalytic methods to improve atom economy and reduce waste. Industry professionals frequently search for "1-methylcyclopentan-1-amine synthesis optimization" and "sustainable production methods for cycloalkylamines," reflecting the sector's focus on environmental responsibility. Analytical characterization employs GC-MS, NMR spectroscopy, and HPLC purity testing, with particular attention to enantiomeric excess when chiral forms are produced.

Material scientists have discovered innovative applications for 40571-45-7 in polymer modification. The amine group participates in cross-linking reactions with epoxy resins, enhancing thermal stability in composite materials. This has sparked interest in "amine-functionalized cyclopentane derivatives for advanced materials" among researchers developing high-performance coatings and adhesives. The compound's volatility profile (with boiling points around 120-125°C) also makes it suitable for specialty solvent formulations in electronics manufacturing.

From a regulatory perspective, 1-methylcyclopentan-1-amine requires standard organic compound handling precautions. Safety data sheets emphasize proper ventilation and personal protective equipment during handling. The compound's storage stability under nitrogen atmosphere and compatibility with common laboratory materials are frequently discussed in technical forums. Quality control specifications typically require ≥98% purity for research applications, with stringent limits on heavy metal contaminants and residual solvents.

The commercial landscape for CAS 40571-45-7 shows increasing diversification. While traditional chemical suppliers offer bulk quantities, custom synthesis providers now deliver isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies. Market analysts note rising demand from Asia-Pacific research institutions, particularly for "high-purity 1-methylcyclopentan-1-amine for medicinal chemistry." Price trends reflect fluctuations in precursor availability and regional production capacity.

Emerging research directions explore the compound's potential in asymmetric catalysis as a chiral auxiliary or ligand precursor. Computational chemistry studies model its conformational dynamics to predict reactivity patterns. These developments answer frequent queries about "innovative uses of small-ring amines" and "computational approaches to amine reactivity prediction." The scientific literature documents novel derivatives created through C-H activation and other advanced synthetic techniques.

For laboratory handling, best practices recommend storing 1-methylcyclopentan-1-amine in amber glass containers at 2-8°C under inert atmosphere. Its solubility profile (miscible with most organic solvents but limited water solubility) influences formulation strategies. Analytical method development focuses on HPLC method optimization for amine compounds and spectroscopic differentiation of cyclic amine isomers - common technical challenges reported by users.

The environmental fate of 40571-45-7 has gained attention following regulatory emphasis on green chemistry metrics. Biodegradation studies show moderate persistence in aquatic systems, prompting development of benign by design derivatives. Life cycle assessment approaches help manufacturers address queries about "eco-friendly production of functionalized cycloalkanes." These considerations align with the industry's shift toward sustainable chemistry principles.

Future applications may exploit the compound's structural features for supramolecular chemistry and molecular recognition systems. Patent analysis reveals growing intellectual property activity around cyclopentylamine derivatives in agrochemicals and electronic materials. As research continues, 1-methylcyclopentan-1-amine maintains its position as a versatile intermediate bridging academic investigation and industrial innovation.